Cas no 94021-61-1 (3a,4,5,6,7,7a-Hexahydrodimethyl-4,7-methano-1H-indenemethanol)

• Product name: 3a,4,5,6,7,7a-Hexahydrodimethyl-4,7-methano-1H-indenemethanol
• CAS No: 94021-61-1
• MF: C₁₃H₂₀O
• MW: 192.2973
• CID: 815851
• PubChem ID: 44148680

3a,4,5,6,7,7a-Hexahydrodimethyl-4,7-methano-1H-indenemethanol Chemical and Physical Properties

Names and Identifiers

• 3a,4,5,6,7,7a-Hexahydrodimethyl-4,7-methano-1H-indenemethanol
• EINECS 301-456-6
• DTXSID30916685
• (2,3-Dimethyl-3a,4,5,6,7,7a-hexahydro-1H-4,7-methanoinden-1-yl)methanol
• 94021-61-1

• Inchi： InChI=1S/C13H20O/c1-7-8(2)12-9-3-4-10(5-9)13(12)11(7)6-14/h9-14H,3-6H2,1-2H3
• InChI Key： JWDLWDVSDATNLE-UHFFFAOYSA-N
• SMILES： CC1=C(C2C3CCC(C3)C2C1CO)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.1